2-{(E)-[(2,6-dimethylphenyl)imino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[(2,6-dimethylphenyl)iminomethyl]-6-methoxyphenol
• InChI: InChI=1S/C16H17NO2/c1-11-6-4-7-12(2)15(11)17-10-13-8-5-9-14(19-3)16(13)18/h4-10,18H,1-3H3
• InChI Key: SZLZMKVBOXJBLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N=CC2=C(C(=CC=C2)OC)O
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

“2-{(E)-[(2,6-dimethylphenyl)imino]methyl}-6-methoxyphenol” is a biochemical compound with the molecular formula C16H17NO2 and a molecular weight of 255.31. It is intended for research use only.

Molecular Structure Analysis

The molecular structure of “2-{(E)-[(2,6-dimethylphenyl)imino]methyl}-6-methoxyphenol” consists of 16 carbon atoms, 17 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms.

Physical And Chemical Properties Analysis

The molecular weight of “2-{(E)-[(2,6-dimethylphenyl)imino]methyl}-6-methoxyphenol” is 255.31, and its molecular formula is C16H17NO2.

Scientific Research Applications

Spectroscopic Analysis and Electronic Properties

The compound has been a subject of theoretical and experimental investigations, particularly focusing on its enol-keto tautomerism, spectroscopic properties, and electronic properties. Studies have utilized methods like X-ray diffraction, FT-IR, and UV–vis spectroscopy. Vibrational frequencies have been calculated using the DFT/B3LYP/6-31G(d,p) method, showing good agreement with experimental values. The electronic properties, including transitions like π → π* and n → π*, have been explored. The compound exhibits interesting features like strong intramolecular hydrogen bonds, with geometry optimizations performed in solvent media indicating solvent effects on tautomeric stability. Stability analyses using methods like natural bond orbital (NBO) analysis point towards the significance of hyperconjugative interactions and intramolecular hydrogen bonds. Moreover, the compound has demonstrated good nonlinear optical (NLO) activity, with its predicted NLO properties being significantly greater than those of urea (Demircioğlu, Albayrak, & Büyükgüngör, 2014).

Antioxidant Activities

The radical scavenging activities of derivatives of this compound have been assessed using assays like DPPH, DMPD+, and ABTS+. Particularly, certain derivatives have shown effective scavenging activities, indicating potential antioxidant applications. These activities were compared with standards such as BHA, rutin, and trolox, highlighting the compound's relevance in contexts requiring antioxidative properties (Alaşalvar et al., 2014).

Applications in Luminescence and Electrical Conductivity

The compound has been utilized in the synthesis and characterization of novel copper(II) complexes with potential applications in luminescence and electrical conductivity. These complexes have been characterized using various techniques including elemental analysis, FT-IR, NMR, and X-ray diffraction analysis. The effects of different solvents and concentrations on the photoluminescence properties of these complexes have been investigated, demonstrating their potential utility in fields related to luminescence and electrical conductivity (Gonul et al., 2018).